Cas no 53462-16-1 (1,4-Butanediamine, N'-(7-chloro-4-quinolinyl)-N,N-diethyl-, phosphate)
53462-16-1 structure
Product Name:1,4-Butanediamine, N'-(7-chloro-4-quinolinyl)-N,N-diethyl-, phosphate
CAS No:53462-16-1
MF:C17H27ClN3O4P
MW:403.840744256973
CID:357192
PubChem ID:54601191
Update Time:2025-04-19
1,4-Butanediamine, N'-(7-chloro-4-quinolinyl)-N,N-diethyl-, phosphate Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanediamine, N'-(7-chloro-4-quinolinyl)-N,N-diethyl-, phosphate
- N-(7-chloroquinolin-4-yl)-N',N'-diethylbutane-1,4-diamine,phosphoric acid
- NSC-10033
- Phosphoric acid--N~4~-(7-chloroquinolin-4-yl)-N~1~,N~1~-diethylbutane-1,4-diamine (1/1)
- DTXSID00713087
- NSC10033
- 53462-16-1
-
- Inchi: 1S/C17H24ClN3.H3O4P/c1-3-21(4-2)12-6-5-10-19-16-9-11-20-17-13-14(18)7-8-15(16)17;1-5(2,3)4/h7-9,11,13H,3-6,10,12H2,1-2H3,(H,19,20);(H3,1,2,3,4)
- InChI Key: ZXWMRRIBAWHKKX-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(C=1)=NC=CC=2NCCCCN(CC)CC.P(=O)(O)(O)O
Computed Properties
- Exact Mass: 403.14301
- Monoisotopic Mass: 403.1427710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 333
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 106Ų
Experimental Properties
- PSA: 105.92
1,4-Butanediamine, N'-(7-chloro-4-quinolinyl)-N,N-diethyl-, phosphate Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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